Cas no 2361821-10-3 (rel-Ethyl (1R,2S)-2-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]cyclohexanecarboxylate)

• Product Name: rel-Ethyl (1R,2S)-2-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]cyclohexanecarboxylate
• CAS No: 2361821-10-3
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5414836
• PubChem ID: 145897563
• Update Time: 2025-06-08

rel-Ethyl (1R,2S)-2-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (1R,2S)-2-[4-(prop-2-enamido)benzamido]cyclohexane-1-carboxylate
• Z2325276402
• EN300-26586698
• 2361821-10-3
• rel-Ethyl (1R,2S)-2-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]cyclohexanecarboxylate

• Inchi： 1S/C19H24N2O4/c1-3-17(22)20-14-11-9-13(10-12-14)18(23)21-16-8-6-5-7-15(16)19(24)25-4-2/h3,9-12,15-16H,1,4-8H2,2H3,(H,20,22)(H,21,23)/t15-,16+/m1/s1
• InChI Key： LNIBZKJEMCUJNA-CVEARBPZSA-N
• SMILES： [C@@H]1(C(OCC)=O)CCCC[C@@H]1NC(=O)C1=CC=C(NC(=O)C=C)C=C1

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.7±50.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Additional information on rel-Ethyl (1R,2S)-2-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]cyclohexanecarboxylate

Professional Introduction to Compound with CAS No. 2361821-10-3 and Product Name: Rel-Ethyl (1R,2S)-2-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino)cyclohexanecarboxylate

The compound identified by the CAS number 2361821-10-3 and the product name Rel-Ethyl (1R,2S)-2-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino)cyclohexanecarboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions.

At the core of this compound's structure lies a cyclohexane ring, which is a common motif in many biologically active molecules. The cyclohexane ring in this compound is specifically configured in the (1R,2S) configuration, which is critical for its biological activity. This stereochemistry influences how the molecule interacts with biological targets, making it a key factor in its pharmacological properties.

The presence of multiple amino and carboxylate groups in the molecule suggests a high degree of reactivity, which can be leveraged for various chemical modifications. These functional groups are strategically positioned to allow for interactions with biological receptors and enzymes, making this compound a promising candidate for further investigation in medicinal chemistry.

One of the most notable features of this compound is the 4-[(1-oxo-2-propen-1-yl)amino]benzoyl moiety. This group is known for its ability to engage in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets. The incorporation of this moiety into the molecule enhances its potential as a pharmacophore, contributing to its binding affinity and selectivity.

Recent research has highlighted the importance of stereochemistry in drug design. The specific configuration of the cyclohexane ring in this compound not only influences its binding affinity but also its metabolic stability. These factors are crucial for determining the compound's efficacy and safety profile in clinical settings.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties. The combination of polar and non-polar regions within its structure allows it to interact effectively with both hydrophilic and hydrophobic environments. This property is particularly relevant for drug delivery systems, where optimizing solubility and bioavailability is paramount.

The Rel-Ethyl (1R,2S)-2-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino)cyclohexanecarboxylate has been studied in various preclinical models to evaluate its potential therapeutic applications. Initial findings suggest that it may have significant utility in treating conditions related to inflammation and immune modulation. The compound's ability to interact with specific enzymes and receptors involved in these pathways makes it a compelling candidate for further development.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. Molecular modeling studies have shown that the (1R,2S)-configuration of the cyclohexane ring enhances binding interactions with target proteins. These predictions are supported by experimental data obtained from enzyme inhibition assays and cell-based assays.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry. The multi-step synthesis involves sophisticated techniques such as asymmetric catalysis and protecting group strategies, which are essential for achieving the desired stereochemical purity. These synthetic methodologies not only highlight the compound's complexity but also demonstrate the capabilities of modern chemical synthesis.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Rel-Ethyl (1R,2S)-2-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino)cyclohexanecarboxylate will play an increasingly important role in drug discovery and development. The combination of structural complexity, functional diversity, and promising preclinical data positions this compound as a valuable asset in the pharmaceutical industry's arsenal against disease.

In conclusion, the compound with CAS number 2361821-10-3 represents a significant advancement in pharmaceutical chemistry. Its unique structural features, stereochemical configuration, and functional groups make it a promising candidate for further investigation in drug development. As research progresses, this compound is likely to contribute significantly to advancements in therapeutic interventions across various medical fields.